Cas no 62721-35-1 (Butanoyl chloride, 2-chloro-2-methyl-)

• Product Name: Butanoyl chloride, 2-chloro-2-methyl-
• CAS No: 62721-35-1
• MF: C₅H₈Cl₂O
• MW: 155.022419929504
• CID: 434162
• PubChem ID: 19905681
• Update Time: 2025-04-19

Butanoyl chloride, 2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-chloro-2-methyl-
• 2-chloro-2-methylbutanoyl chloride
• 2-Chlor-2-methyl-butyrylchlorid
• 2-chloro-2-methyl-butanoyl chloride
• 2-chloro-2-methylbutyryl chloride
• Butanoyl chloride,2-chloro-2-methyl
• 62721-35-1
• DTXSID00601177
• SCHEMBL9186887

• Inchi： 1S/C5H8Cl2O/c1-3-5(2,7)4(6)8/h3H2,1-2H3
• InChI Key： DDUQKNCICUMAMK-UHFFFAOYSA-N
• SMILES： ClC(C(=O)Cl)(C)CC

Computed Properties

• Exact Mass: 153.99500
• Monoisotopic Mass: 153.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.15930